Cas no 98488-10-9 (2,5-dimethyl-4H,7H-pyrazolo1,5-apyrimidin-7-one)

• Product Name: 2,5-dimethyl-4H,7H-pyrazolo1,5-apyrimidin-7-one
• CAS No: 98488-10-9
• MF: C₈H₉N₃O
• MW: 163.176561117172
• MDL: MFCD00210153
• CID: 91158
• PubChem ID: 736199
• Update Time: 2025-04-18

2,5-dimethyl-4H,7H-pyrazolo1,5-apyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethylpyrazolo(1,5-a)pyrimidin-7-one
• 2,5-dimethyl-4,7-dihydropyrazolo[1,5-a]pyrimidin-7-one
• 2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one
• 2,4-DINITRO-6-METHYLANISOLE
• 2,5-Dimethyl-4H-pyrazolo[1,5-a]pyrimidin-7-on
• 2,5-Dimethyl-4H-pyrazolo[1,5-a]pyrimidin-7-one
• 2,5-dimethyl-7-oxopyrazolo[1,5-a]pyrimidine
• 2,5-Dimethylpyrazol(1,5-a)pyrimidin-7-one
• 2,7-dimethyl-1,4-dihydropyrazolo[1,5-a]pyrimidin-4-one
• SCHEMBL5199195
• 2,5-dimethylpyrazolo[1,5-a]pyrimidin-7(1h)-one
• EU-0014558
• CHEMBL4592091
• 98488-10-9
• J-507374
• 2,5-dimethyl-4H-pyrazolo[1,5-a]pyrimidine-7-one
• 2,5-dimethyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one
• AKOS024318894
• HMS553E07
• CBA16646
• Z57236983
• LG-0715
• AKOS005546572
• CS-0080419
• SDCCGMLS-0066120.P001
• F0918-4495
• 2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-ol
• 2,5-dimethyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• DTXSID90913256
• TYMREJTVWXQVHG-UHFFFAOYSA-N
• SMR000313128
• SCHEMBL461294
• SCHEMBL545028
• MLS000686285
• 27166-46-7
• AKOS000593271
• HMS2645J10
• UCUMKKHYHUXXSD-UHFFFAOYSA-N
• TS-02176
• YDA48810
• 2,5-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDIN-7-ONE
• 2,5-Dimethyl-7-hydroxypyrazolo[1,5-a]-pyrimidine
• FT-0610444
• D74177
• Maybridge1_004141
• LGQMDCIHBYTQJU-UHFFFAOYSA-N
• Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2,5-dimethyl-
• 2,5-Dimethyl-7-hydroxypyrazolo[1,5-a]pyrimidine
• A849631
• MFCD08729601
• CHEMBL1390295
• DB-355302
• STK611512
• STL025727
• DB-080536
• 2,5-dimethyl-4H,7H-pyrazolo1,5-apyrimidin-7-one

• MDL： MFCD00210153
• Inchi： 1S/C8H9N3O/c1-5-4-8(12)11-7(9-5)3-6(2)10-11/h3-4,10H,1-2H3
• InChI Key： LGQMDCIHBYTQJU-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C2C=C(C)NN21

Computed Properties

• Exact Mass: 163.07500
• Monoisotopic Mass: 163.074562
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: 0.4

Experimental Properties

• Color/Form: solid
• Density: 1.35
• Melting Point: 252 °C
• Boiling Point: 266.3°Cat760mmHg
• Flash Point: 114.9°C
• Refractive Index: 1.671
• PSA: 47.25000
• LogP: 0.76340
• Solubility: Not determined

2,5-dimethyl-4H,7H-pyrazolo1,5-apyrimidin-7-one Security Information

• Hazard Statement： Harmful
• Safety Instruction： S22; S24/25